Cas no 2090699-54-8 (5-Benzyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Benzyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2090699-54-8
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD19706868
• CID: 5193560
• PubChem ID: 68878918
• Update Time: 2025-10-25

5-Benzyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Benzyl-1H-pyrazole-4-carboxylic acid

• MDL： MFCD19706868
• Inchi： 1S/C11H10N2O2/c14-11(15)9-7-12-13-10(9)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,12,13)(H,14,15)
• InChI Key： YDOLQJCAAHSQCJ-UHFFFAOYSA-N
• SMILES： N1C=C(C(O)=O)C(CC2=CC=CC=C2)=N1

Additional information on 5-Benzyl-1H-pyrazole-4-carboxylic acid

5-Benzyl-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

5-Benzyl-1H-pyrazole-4-carboxylic acid (CAS No. 2090699-54-8) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique pyrazole ring structure, has been extensively studied for its potential applications in drug discovery and material science. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is a key structural feature that contributes to the compound's diverse chemical properties.

The synthesis of 5-Benzyl-1H-pyrazole-4-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production of this compound, making it more accessible for large-scale applications.

One of the most promising areas of research involving 5-Benzyl-1H-pyrazole-4-carboxylic acid is its potential as a bioactive agent. Studies have demonstrated that this compound exhibits antimicrobial activity, particularly against gram-positive bacteria and fungi. Its ability to inhibit bacterial growth without causing significant cytotoxicity to mammalian cells makes it a strong candidate for the development of novel antibiotics. Furthermore, recent investigations have highlighted its potential as an anti-inflammatory agent, with promising results in reducing inflammation in animal models.

In addition to its biological applications, 5-Benzyl-1H-pyrazole-4-carboxylic acid has shown remarkable properties in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of catalysts for various industrial processes. For instance, researchers have reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly improving reaction yields and selectivity.

The structural versatility of 5-Benzyl-1H-pyrazole-4-carboxylic acid also makes it an ideal scaffold for drug design. By modifying the substituents on the pyrazole ring, chemists can tailor the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have focused on incorporating bioisosteric replacements and functional groups to enhance the compound's bioavailability and reduce off-target effects.

From an environmental perspective, the green chemistry principles applied in the synthesis and application of 5-Benzyl-1H-pyrazole-4-carboxylic acid are noteworthy. The use of renewable feedstocks, energy-efficient reaction conditions, and recyclable catalysts has minimized the ecological footprint associated with its production. These sustainable practices align with global efforts to promote eco-friendly chemical processes.

In conclusion, 5-Benzyl-1H-pyrazole-4-carboxylic acid (CAS No. 2090699-54-8) is a multifaceted compound with immense potential across various scientific domains. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a valuable tool in modern research and development.